Cas no 15865-96-0 (ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate
• CAS No: 15865-96-0
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 121237
• PubChem ID: 807772
• Update Time: 2025-10-18

ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-methyl-2-(phenylamino)-, ethyl ester
• 4-METHYL-2-PHENYLAMINO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-anilino-4-methyl-1,3-thiazole-5-carboxylate
• ETHYL 5-METHYL-3-(PHENYLAMINO)-2,4-THIAZOLECARBOXYLATE
• ETHYL 5-METHYL-3-(PHENYLAMINO)-2,4-THIAZOLE-CARBOXYLATE
• ethyl 4-methyl-2-(phenylamino)thiazole-5-carboxylate
• ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate
• AKOS000290649
• SR-01000243870-1
• NCGC00307184-01
• Ethyl4-methyl-2-(phenylamino)thiazole-5-carboxylate
• 2-anilino-4-methyl-thiazole-5-carboxylic acid ethyl ester
• SCHEMBL2885791
• J-009517
• VQXNEYSGMWEITA-UHFFFAOYSA-N
• AKOS005704255
• 4-METHYL-2-PHENYLAMINO-THIAZOLE-5-CARBOXYLICACIDETHYLESTER
• 2-anilino-4-methyl-5-thiazolecarboxylic acid ethyl ester
• MLS000534439
• ethyl-4-methyl-2-(N-phenylamino)thiazole-5-carboxylate
• F0856-0220
• 15865-96-0
• HMS2292G08
• cid_807772
• ethyl 4-methyl-2-(N-phenylamino)thiazole-5-carboxylate
• IFLab1_004192
• BDBM68743
• DTXSID60355588
• AB00120199-01
• MS-11179
• CS-0298827
• SMR000141876
• Oprea1_035862
• Oprea1_592117
• ethyl 4-methyl-2-phenylazanyl-1,3-thiazole-5-carboxylate
• CHEMBL1518833
• EN300-57866
• HMS1423O12
• AB00120199-09
• SR-01000243870
• 5-Thiazolecarboxylic acid, 4-methyl-2-(phenylamino)-, ethyl ester
• ethyl 2-anilino-4-methyl-thiazole-5-carboxylate
• STK326698
• ethyl (2Z)-4-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate
• BBL038017
• STL051109

• Inchi： 1S/C13H14N2O2S/c1-3-17-12(16)11-9(2)14-13(18-11)15-10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： VQXNEYSGMWEITA-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)OCC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.07772
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate (CAS No. 15865-96-0)

Ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate (CAS No. 15865-96-0) is a specialized organic compound belonging to the thiazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring with an ester and phenylamino moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural flexibility and functional groups that enable diverse chemical modifications.

The compound's CAS number 15865-96-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate, highlights key functional groups: the ethyl ester at position 5, a methyl group at position 4, and a phenylamino substituent at position 2. These features contribute to its solubility, stability, and reactivity, which are essential for applications in drug discovery and material science.

In recent years, the demand for thiazole derivatives like 15865-96-0 has surged, driven by their role in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. A trending topic in scientific forums is the compound's potential as a scaffold for kinase inhibitors, a class of therapeutics targeting signal transduction pathways. Additionally, its eco-friendly synthesis methods align with the global push for green chemistry, addressing environmental concerns in industrial processes.

From an SEO perspective, users frequently search for "ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate uses" or "CAS 15865-96-0 suppliers," reflecting commercial and academic interest. Questions like "How to synthesize ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate?" or "Is thiazole-5-carboxylate derivative safe?" dominate niche discussions. These queries underscore the need for detailed, accessible information on synthesis protocols, safety profiles, and industrial applications.

The compound's physicochemical properties, such as melting point, solubility, and spectral data (IR, NMR), are vital for quality control in manufacturing. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify purity, a critical factor for pharmaceutical-grade materials. Furthermore, its stability under various pH conditions makes it suitable for formulation studies, a hot topic in drug delivery systems research.

In conclusion, ethyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate (CAS No. 15865-96-0) represents a promising compound with multifaceted applications. Its relevance to medicinal chemistry and sustainable synthesis positions it at the forefront of modern scientific inquiry. As research progresses, this molecule may unlock novel therapeutic avenues, reinforcing its importance in both academic and industrial settings.